Cas no 850568-41-1 (4-Acetamidomethylphenylboronic Acid)

• Product Name: 4-Acetamidomethylphenylboronic Acid
• CAS No: 850568-41-1
• MF: C₉H₁₂BNO₃
• MW: 193.007482528687
• MDL: MFCD06659818
• CID: 719997
• PubChem ID: 22309454
• Update Time: 2025-11-06

4-Acetamidomethylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-(Acetamidomethyl)phenyl)boronic acid
• (4-Acetamidomethylphenyl)Boronic Acid
• 4-(Acetamidomethyl)benzeneboronic acid
• [4-(acetamidomethyl)phenyl]boronic acid
• 4-Acetamidomethylphenylboronic acid
• 4-Acetaomethylphenylboronic acid
• Boronic acid,B-[4-[(acetylamino)methyl]phenyl]-
• 4-acetylaminomethylphenylboronic acid
• (4-ACETYLAMINOMETHYL)BENZENEBORONIC ACID
• (4-ACETYLAMINOMETHYLPHENYL) BORONIC ACID
• B-[4-[(Acetylamino)methyl]phenyl]boronic acid
• 4-(Acetylaminomethyl)benzeneboronic acid 97%
• 4-Acetamido-2-methylphenylboronic acid
• Boronic acid, B-[4-[(acetylaMino)Methyl]phenyl]-
• PS-9430
• 4-(Acetylaminomethyl)benzeneboronic acid
• AKOS006222262
• D81779
• DB-015872
• 4-[(Acetylamino)methyl]benzeneboronic acid
• DTXSID80624586
• (4-(acetamidomethyl)phenyl)-boronic acid
• 4-(acetamidomethyl)phenylboronic acid
• SY285374
• 850568-41-1
• (4-acetamidomethylphenyl)-boronic acid
• 4-(Acetamido-methyl)phenylboronic acid
• SCHEMBL101621
• (4-acetamidomethylphenyl)boronic acid, AldrichCPR
• AB26390
• MFCD06659818
• 4-acetamidomethylbenzeneboronic acid
• CS-0153952
• ZMJVNKSOLIUBKO-UHFFFAOYSA-N
• 4-(ACETYLAMINOMETHYL)PHENYLBORONIC ACID
• 4-Acetamidomethylphenylboronic Acid

• MDL： MFCD06659818
• Inchi： 1S/C9H12BNO3/c1-7(12)11-6-8-2-4-9(5-3-8)10(13)14/h2-5,13-14H,6H2,1H3,(H,11,12)
• InChI Key： ZMJVNKSOLIUBKO-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(CNC(C)=O)C=C1)(O)O

Computed Properties

• Exact Mass: 193.09100
• Monoisotopic Mass: 193.0910234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.19
• Melting Point: 278-280
• Refractive Index: 1.545
• PSA: 69.56000
• LogP: -0.60660
• pka: 8.63±0.17(Predicted)

4-Acetamidomethylphenylboronic Acid Security Information

• Hazard Statement： Keep Cold
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-Acetamidomethylphenylboronic Acid

4-Acetamidomethylphenylboronic Acid (CAS No. 850568-41-1): A Versatile Boronic Acid Derivative in Modern Chemistry

4-Acetamidomethylphenylboronic Acid (CAS No. 850568-41-1) is a specialized boronic acid derivative gaining significant attention in pharmaceutical research, organic synthesis, and material science. This compound, characterized by its unique acetamidomethyl functional group, serves as a crucial building block in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions.

The molecular structure of 4-Acetamidomethylphenylboronic Acid features both a boronic acid moiety and an acetamido group, making it particularly valuable for bioconjugation applications. Recent studies highlight its growing importance in proteomics research, where researchers often search for "boronic acid protein labeling techniques" or "biomarker detection methods." The compound's ability to form stable complexes with diols and other biological molecules positions it as a key player in diagnostic reagent development.

In the field of medicinal chemistry, 4-Acetamidomethylphenylboronic Acid has emerged as a valuable intermediate for designing enzyme inhibitors. Its structural features align with current research trends in targeted drug delivery, particularly for conditions where precise molecular recognition is crucial. The scientific community's growing interest in "boron-containing drugs" and "boronic acid therapeutics" reflects the compound's potential in addressing modern healthcare challenges.

The synthesis and applications of 4-Acetamidomethylphenylboronic Acid frequently appear in discussions about green chemistry approaches. With increasing searches for "sustainable chemical synthesis" and "eco-friendly catalysts," this compound's role in atom-efficient reactions becomes particularly relevant. Its participation in water-compatible coupling reactions addresses the pharmaceutical industry's need for more environmentally benign processes.

From a commercial perspective, the demand for 4-Acetamidomethylphenylboronic Acid has grown steadily, driven by its applications in high-throughput screening and combinatorial chemistry. Suppliers and researchers alike search for information about "boronic acid price trends" and "specialty chemical availability," indicating the compound's economic significance in the fine chemicals market.

Quality control aspects of 4-Acetamidomethylphenylboronic Acid frequently appear in scientific queries, particularly regarding "HPLC purity standards" and "boronic acid stability." The compound's sensitivity to moisture and oxygen necessitates proper storage conditions, a topic of practical importance for laboratory professionals searching for "chemical storage best practices."

Recent advancements in analytical chemistry have highlighted novel applications of 4-Acetamidomethylphenylboronic Acid in sensor development. The compound's selective binding properties make it valuable for creating glycoprotein detection systems, addressing the growing need for precise diagnostic tools in clinical settings.

The future prospects of 4-Acetamidomethylphenylboronic Acid appear promising, with ongoing research exploring its potential in nanotechnology applications. As interest grows in "functionalized nanomaterials" and "smart drug delivery systems," this compound's unique properties position it as a candidate for innovative biomedical solutions.

For researchers working with 4-Acetamidomethylphenylboronic Acid, understanding its spectroscopic characteristics remains crucial. Common searches include "boronic acid NMR spectra" and "IR absorption bands," reflecting the practical needs of synthetic chemists characterizing this important intermediate.

In conclusion, 4-Acetamidomethylphenylboronic Acid (CAS No. 850568-41-1) represents a multifaceted tool in contemporary chemical research. Its applications span from pharmaceutical development to diagnostic technologies, making it a compound of enduring interest to both academic and industrial researchers worldwide.